4-(1,3-benzodioxol-5-yl)-2-[(E)-2-(3-nitrophenyl)ethenyl]-5-oxoindeno[1,2-b]pyridine-3-carbonitrile

• IUPAC Name: 4-(1,3-benzodioxol-5-yl)-2-[(E)-2-(3-nitrophenyl)ethenyl]-5-oxoindeno[1,2-b]pyridine-3-carbonitrile
• InChI: InChI=1S/C28H15N3O5/c29-14-21-22(10-8-16-4-3-5-18(12-16)31(33)34)30-27-19-6-1-2-7-20(19)28(32)26(27)25(21)17-9-11-23-24(13-17)36-15-35-23/h1-13H,15H2/b10-8+
• InChI Key: NHNGCIJPBQERTQ-CSKARUKUSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C3=C4C(=NC(=C3C#N)C=CC5=CC(=CC=C5)[N+](=O)[O-])C6=CC=CC=C6C4=O
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)C3=C4C(=NC(=C3C#N)/C=C/C5=CC(=CC=C5)[N+](=O)[O-])C6=CC=CC=C6C4=O
• Molecular Formula: C28H15N3O5
• Molecular Weight: 473.4 g/mol

Description

4-(1,3-benzodioxol-5-yl)-2-[(E)-2-(3-nitrophenyl)ethenyl]-5-oxoindeno[1,2-b]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C28H15N3O5 and its molecular weight is 473.444. The purity is usually 95%.
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Scientific Research Applications

Chemical Properties and Reactivity

Research on compounds with similar structures, such as those involving benzodioxol, nitrophenyl groups, and indeno[1,2-b]pyridine moieties, focuses on understanding their chemical properties and reactivity. These compounds are often studied for their potential as intermediates in synthetic chemistry, where their unique structural features can lead to diverse reactivity patterns. For example, compounds containing benzodioxol groups and nitrophenyl ethenyl components might exhibit specific electronic characteristics that influence their behavior in light-induced reactions or in the formation of complex molecules (Boča, Jameson, & Linert, 2011; Naumov, 2006). These insights can guide the synthesis of new materials or drugs.

Potential Biological Activity

Compounds featuring benzodioxol and nitrophenyl groups are also of interest in the development of pharmaceuticals due to their potential biological activities. The structural motifs present in these compounds may interact with biological targets in unique ways, leading to potential applications in drug development. Although the specific compound was not directly studied, similar structures have been evaluated for their biological effects, such as interactions with enzymes or receptors, which could be relevant for anticancer, antimicrobial, or neuroprotective agents (Sugita, Takao, Uesawa, & Sakagami, 2017; Ostrowski, 2022). This area of research is crucial for identifying novel therapeutic agents.